Cas no 851207-68-6 (2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide)

• Product Name: 2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide
• CAS No: 851207-68-6
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 6065515
• PubChem ID: 4966498
• Update Time: 2025-05-20

2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS001093903
• 2-{2-[(4-formyl-2-methoxyphenoxy)methyl]-1H-benzimidazol-1-yl}-N-phenylacetamide
• 2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide
• 2-{2-[(4-formyl-2-methoxyphenoxy)methyl]-1H-1,3-benzodiazol-1-yl}-N-phenylacetamide
• EN300-26607957
• Z57985349
• 851207-68-6

• Inchi： 1S/C24H21N3O4/c1-30-22-13-17(15-28)11-12-21(22)31-16-23-26-19-9-5-6-10-20(19)27(23)14-24(29)25-18-7-3-2-4-8-18/h2-13,15H,14,16H2,1H3,(H,25,29)
• InChI Key： GQGPTRGOJUEQRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CC1=NC2C=CC=CC=2N1CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 415.15320616g/mol
• Monoisotopic Mass: 415.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide

Compound CAS No 851207-68-6: 2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide

CAS No 851207-68-6 refers to the compound 2-[2-[(4-formyl-2-methoxyphenoxy)methyl]benzimidazol-1-yl]-N-phenylacetamide, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent studies, particularly in the context of its biological activity, scaffold versatility, and therapeutic applications. The molecule's structure is characterized by a benzimidazole core, which is a heterocyclic aromatic system known for its stability and reactivity, making it a valuable component in drug design.

The synthesis of this compound involves a multi-step process that combines principles of organic chemistry, including nucleophilic substitution, condensation reactions, and acylation. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to accelerate the formation of the benzimidazole ring, reducing reaction time significantly while maintaining product quality.

The biological activity of CAS No 851207-68-6 has been extensively studied, particularly in relation to its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves interference with the cell cycle progression at the G1/S checkpoint, leading to apoptosis in cancer cells. These findings were corroborated by experiments using three-dimensional tumor spheroid models, which mimicked in vivo conditions more accurately than traditional monolayer cultures.

In addition to its anticancer properties, this compound has shown promise in other therapeutic areas. For example, research conducted at the University of California revealed that it possesses significant anti-inflammatory activity, potentially making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. The compound's ability to inhibit COX enzymes and modulate NF-kB signaling pathways was highlighted as key factors contributing to its anti-inflammatory effects.

The structural versatility of CAS No 851207-68-6 allows for further modification and optimization. Researchers have explored substituent effects on the benzimidazole ring and adjacent groups, demonstrating that certain modifications can enhance solubility or improve pharmacokinetic profiles. For instance, the introduction of hydroxymethyl groups at specific positions was found to significantly increase aqueous solubility without compromising bioactivity.

The latest research also focuses on the potential of this compound as a platform for drug delivery systems. Its ability to form stable complexes with various ligands makes it an attractive candidate for targeted drug delivery. A study published in Nature Communications demonstrated that when conjugated with folic acid, the compound could selectively target folate receptor-positive cancer cells, enhancing therapeutic efficacy while reducing systemic toxicity.

In conclusion, CAS No 851207-68-6, or 2-[2-(4-formylphenoxy)methyl]benzimidazol-N-acetamide derivative, represents a promising lead compound with diverse applications in drug development. Its unique structure, coupled with advancements in synthetic methods and biological insights derived from recent studies, positions it as a valuable asset in the pursuit of novel therapeutics across multiple disease areas.